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Compound of Interest

Compound Name: Dabso

Cat. No.: B10857602

For Researchers, Scientists, and Drug Development Professionals

Dabso, the common name for the 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct, has
emerged as a valuable reagent in organic synthesis. It serves as a stable, solid, and easily
handled surrogate for toxic and gaseous sulfur dioxide (SOz), mitigating many of the hazards
associated with the direct use of SOz gas.[1][2][3] This guide provides a comprehensive
overview of the safety and handling procedures for Dabso, compiled from available technical
data, to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

Dabso is a charge-transfer complex formed between 1,4-diazabicyclo[2.2.2]octane (DABCO)
and two molecules of sulfur dioxide.[4] This interaction creates a stable adduct that moderates
the risks of handling gaseous SO-2.[4] The solid-state structure reveals weak N — S dative bonds
between the DABCO and SOz molecules.[4] Key physical and chemical properties are
summarized below.
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Property Value Source
Molecular Formula CeH12N204S:2 [4]
Molecular Weight 240.3 g/mol [4]
Appearance Colorless crystalline solid [11[3]

112-114 °C (decomposition)
Melting Point [4]; 180 °C (decomposition)[5] [11[415]16]
[6]; 200 °C (decomposition)[1]

Moderately soluble in polar

aprotic solvents (e.g., DMF,
Solubility acetonitrile); poorly soluble in [4]

nonpolar solvents (e.g.,

hexane).[4]

Hygroscopicity Hygroscopic solid.[4][7] 41071

Stability Air-stable.[1] [1]

Safety and Hazard Information

While Dabso is significantly safer to handle than gaseous SOz, it is not without hazards. It is
classified as a flammable solid and can cause skin, eye, and respiratory irritation. Adherence to
standard laboratory safety protocols is essential.
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Hazard Classification GHS Codes Precautionary Statements
Flammable Solid H228 P210

Acute Toxicity (Oral) H302 P301 + P312 + P330

Skin Irritation H315 P302 + P352

Eye Irritation H319 P305 + P351 + P338

Specific Target Organ Toxicit
9 J g Y H335
(Single Exposure)

Hazardous to the Aquatic
_ _ H412 pP273
Environment (Chronic)

Signal Word: Danger

Target Organs: Respiratory system

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the stability and safety of Dabso.
Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemically resistant gloves (e.g., nitrile).

e Skin and Body Protection: Laboratory coat.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of dust.

Storage:
o Store in a cool, dry, well-ventilated area.

o Keep container tightly closed.
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» Store under an inert gas atmosphere (e.g., nitrogen or argon).[1]
e Due to its hygroscopic nature, minimize exposure to air and moisture.[7]
o Storage Class Code: 4.1B - Flammable solid hazardous materials.

o For long-term storage of solutions, it is recommended to store at -20°C for up to one month
or -80°C for up to six months.[8]

Spill Management:
« In case of a spill, avoid creating dust.

o Carefully sweep up the solid material and place it in a suitable, labeled container for
disposal.

¢ Ventilate the area and wash the spill site after material pickup is complete.
Disposal:
» Dispose of chemical waste in accordance with local, state, and federal regulations.

Experimental Protocols

Dabso is widely used as an SO: surrogate in various organic reactions, including the synthesis
of sulfonamides and sulfamides.[2][3]

Synthesis of Dabso

A convenient and safe method for the multigram synthesis of Dabso involves the in situ
generation of SOz from sodium sulfite, which then reacts with DABCO in a closed two-chamber
system.[9][10] This method avoids the direct handling of gaseous S0O2.[9][10]
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Chamber 1: SO2 Generation

Sodium Sulfite (Na2S0s) Sulfuric Acid (H2S0a4)

reacts with dropwise addition to

Sulfur Dioxide (SOz) Gas

bubbles into

Chamber 2: Dabso Formation

DABCO in Solvent

Dabso (precipitate)

Click to download full resolution via product page

Workflow for the synthesis of Dabso using a two-chamber system.

One-Pot Preparation of Sulfonamides using Dabso

Dabso can be used in a one-pot synthesis of sulfonamides, starting from a Grignard reagent.
[3][11]
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Grignard Reagent (R-MgX)

reacts with

Sulfinate Intermediate (R-SO27) Sulfuryl Chloride (SO2Cl2)
reacts with
Sulfonyl Chloride (R-SO2zCI) Amine (R'2NH)
reacts with

Sulfonamide (R-SOz2NR'2)

Click to download full resolution via product page

Reaction pathway for the one-pot synthesis of sulfonamides using Dabso.

Toxicology

Detailed toxicological studies specifically on Dabso are not widely available in the public
domain. However, its primary hazard is related to its components, DABCO and sulfur dioxide.
Sulfur dioxide is a known respiratory irritant.[12] High concentrations of SOz can cause severe
airway obstruction.[12] The oral acute toxicity of Dabso is categorized as harmful if swallowed
(H302).[6]

It is imperative for researchers to consult the most recent and complete Material Safety Data
Sheet (MSDS) provided by the supplier for comprehensive toxicological data.

Conclusion

Dabso offers a significant safety and handling advantage over gaseous sulfur dioxide for a
variety of synthetic applications. Its solid and air-stable nature simplifies experimental setups
and reduces the risks associated with toxic gas handling.[1][3] However, it is a chemical that
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requires careful handling, appropriate personal protective equipment, and adherence to
established laboratory safety procedures. By understanding its properties and potential
hazards, researchers can confidently and safely incorporate Dabso into their synthetic

workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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